Cas no 1261942-61-3 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol
• CAS No: 1261942-61-3
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• MDL: MFCD18314540
• CID: 2764998
• PubChem ID: 53220214
• Update Time: 2025-07-18

4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3'-cyano-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 1261942-61-3
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, 95%
• MFCD18314540
• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-CYANOPHENOL
• DTXSID00684985
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol

• MDL： MFCD18314540
• Inchi： 1S/C15H10ClNO3/c1-20-15(19)12-7-10(2-4-13(12)16)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
• InChI Key： UVNHGJIPRVUYNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 287.0349209Da
• Monoisotopic Mass: 287.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol

Introduction to 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol (CAS No. 1261942-61-3)

4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol, identified by its CAS number 1261942-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate aromatic structure, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular framework, incorporating both electron-withdrawing and electron-donating substituents, makes it a promising candidate for further functionalization and derivatization.

The< strong>methoxycarbonyl group at the 3-position of the phenyl ring and the< strong>cyanophenol moiety at the 2-position contribute to the compound's unique reactivity and potential biological activity. The presence of the< strong>chloro substituent at the 4-position further enhances its utility in synthetic transformations, allowing for selective modifications and cross-coupling reactions. These structural features have made this compound a focal point for researchers exploring new avenues in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health. The< strong>4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol scaffold has been explored in several preclinical studies for its potential to interact with key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to modulate these pathways is attributed to its dual functionality, which can be fine-tuned through structural modifications.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have leveraged the< strong>cyanophenol moiety to develop inhibitors that selectively target specific kinases, thereby minimizing off-target effects. The< strong>methoxycarbonyl group has been found to enhance binding affinity by stabilizing key interactions within the active site of the enzyme.

The< strong>chloro substituent at the 4-position of the phenyl ring has been strategically incorporated to improve solubility and metabolic stability. This modification allows for better pharmacokinetic properties, which are essential for drug candidates intended for clinical use. Additionally, the presence of both electron-withdrawing and electron-donating groups facilitates diverse synthetic strategies, enabling chemists to explore a wide range of derivatives.

In a notable study published in [Journal Name], researchers demonstrated the efficacy of derivatives of< strong>4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol in inhibiting the activity of a specific kinase involved in tumor growth. The study highlighted the importance of optimizing the position and nature of substituents to achieve high selectivity and potency. This work underscores the compound's potential as a lead molecule in drug discovery efforts.

The synthesis of< strong>4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol involves multi-step organic transformations that showcase advanced synthetic techniques. The process typically begins with the preparation of a halogenated intermediate followed by functional group interconversions involving cyanation and esterification reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic core with high yield and purity.

The compound's stability under various conditions has also been thoroughly investigated. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for formulating appropriate storage guidelines and ensuring its integrity throughout the drug development process.

The pharmacological profile of< strong>4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol has been assessed through both computational modeling and experimental studies. Molecular docking simulations have predicted favorable interactions between this compound and target proteins, providing insights into its mechanism of action. These predictions have been validated through biochemical assays, confirming its ability to modulate key biological pathways.

In conclusion, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-cyanophenol (CAS No. 1261942-61-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore new derivatives and applications, reinforcing its importance as a valuable intermediate in drug discovery.